Cas no 1807099-35-9 (2-Chloro-5-(chloromethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-Chloro-5-(chloromethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1807099-35-9
• MF: C₈H₄Cl₂F₅N
• MW: 280.022077560425
• CID: 4873838
• Update Time: 2025-06-16

2-Chloro-5-(chloromethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(chloromethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4Cl2F5N/c9-1-3-2-16-6(10)5(8(13,14)15)4(3)7(11)12/h2,7H,1H2
• InChI Key： GMHAAFUECDDIAD-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=C(C(F)F)C(CCl)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-5-(chloromethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine

Introduction to 2-Chloro-5-(chloromethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1807099-35-9)

2-Chloro-5-(chloromethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1807099-35-9, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and industrial applications. The unique structural features of this molecule, including the presence of multiple fluorinated and chlorinated substituents, make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The structural composition of 2-Chloro-5-(chloromethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine is characterized by a pyridine core substituted with a chloro group at the 2-position, a chloromethyl group at the 5-position, a difluoromethyl group at the 4-position, and a trifluoromethyl group at the 3-position. This specific arrangement of functional groups imparts distinct chemical properties that are highly useful in medicinal chemistry. The electron-withdrawing nature of the fluorine atoms enhances the electrophilicity of certain reactive sites on the molecule, facilitating various chemical transformations that are essential for drug development.

In recent years, there has been a growing interest in fluorinated pyridines due to their ability to modulate metabolic stability, lipophilicity, and binding affinity in drug candidates. The introduction of multiple fluorine atoms into a pyridine scaffold can significantly alter the pharmacokinetic profile of a compound, often leading to improved bioavailability and reduced susceptibility to enzymatic degradation. This has made fluorinated pyridines valuable building blocks in the design of novel therapeutic agents.

One of the most compelling aspects of 2-Chloro-5-(chloromethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine is its potential as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, research has demonstrated its utility in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The presence of both chloromethyl and difluoromethyl groups provides multiple points for further functionalization, allowing chemists to tailor the molecule for specific biological targets.

Recent studies have highlighted the role of this compound in the synthesis of antiviral agents. The structural motif present in 2-Chloro-5-(chloromethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine has been shown to mimic natural substrates or inhibitors of viral enzymes, thereby disrupting viral replication cycles. Specifically, modifications at the 2-, 4-, and 5-positions have been explored to enhance binding affinity to viral proteases or polymerases. These efforts have led to promising candidates for treating emerging viral infections, underscoring the importance of this compound in medicinal chemistry.

The agrochemical sector has also benefited from the versatility of 2-Chloro-5-(chloromethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine. Fluorinated pyridines are known to exhibit potent activity against a range of pests and pathogens, making them ideal candidates for developing new generation pesticides. The unique combination of substituents in this compound enhances its bioactivity while minimizing environmental impact, aligning with global efforts toward sustainable agriculture.

The synthesis of 2-Chloro-5-(chloromethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and metal-catalyzed transformations, are often employed to achieve high yields and purity. The challenge lies in optimizing these reactions to minimize byproducts and ensure scalability for industrial production.

In conclusion, 2-Chloro-5-(chloromethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1807099-35-9) represents a significant advancement in synthetic chemistry with far-reaching implications for pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable tool for researchers seeking to develop novel therapeutic agents with improved efficacy and safety profiles. As research continues to uncover new applications for this compound, its importance is expected to grow even further.